2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid

• IUPAC Name: 2-[(4-methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid
• InChI: InChI=1S/C11H11NO6/c1-7(11(13)14)6-18-10-4-3-8(17-2)5-9(10)12(15)16/h3-5H,1,6H2,2H3,(H,13,14)
• InChI Key: DIYGAAIOYJHVRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OCC(=C)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C11H11NO6
• Molecular Weight: 253.21 g/mol

Description

2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid, also known as MNPA, is a chemical compound that has been extensively studied for its biochemical and physiological effects. MNPA is a versatile molecule that has a wide range of applications in scientific research, including drug discovery, medicinal chemistry, and molecular biology. In

Mechanism of Action

The mechanism of action of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is complex and not fully understood. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has been shown to interact with a variety of enzymes and proteins, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has also been shown to inhibit the activity of certain kinases, which play a key role in cell signaling pathways. The precise mechanism of action of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is an area of active research.
Biochemical and Physiological Effects:
2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has been shown to have a wide range of biochemical and physiological effects. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has also been shown to inhibit the growth of cancer cells, making it a promising candidate for the development of new cancer therapies. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has also been shown to modulate the activity of certain enzymes and proteins, which could have implications for the treatment of a wide range of diseases.

Advantages and Limitations for Lab Experiments

2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has several advantages for lab experiments. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is a versatile molecule that can be used in a wide range of applications, including drug discovery, medicinal chemistry, and molecular biology. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is also relatively stable and easy to handle, making it a popular choice for researchers. However, 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has some limitations for lab experiments. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is a complex molecule that requires expertise in organic chemistry and specialized equipment. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is also relatively expensive, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid. One area of active research is the development of new drugs based on the structure of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has been shown to have potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. Another area of active research is the study of the mechanism of action of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid. The precise mechanism of action of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is not fully understood, and further research is needed to elucidate this process. Finally, there is a need for more research on the biochemical and physiological effects of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has been shown to have a wide range of effects, and further research is needed to fully understand these effects and their potential applications.

Synthesis Methods

2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid can be synthesized through a multistep process that involves the reaction of 4-methoxy-2-nitrophenol with 2-bromoacetic acid, followed by the reaction of the resulting intermediate with propargyl alcohol. The final product is obtained through a deprotection step using hydrochloric acid. The synthesis of 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has been extensively studied for its potential applications in drug discovery and medicinal chemistry. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has been shown to have potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. 2-[(4-Methoxy-2-nitrophenoxy)methyl]prop-2-enoic acid has also been studied for its ability to modulate the activity of certain enzymes and proteins, which could have implications for the treatment of a wide range of diseases.